N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-4-tert-butylbenzamide

• IUPAC Name: N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-4-tert-butylbenzamide
• InChI: InChI=1S/C22H28N2O3S/c1-22(2,3)18-13-11-17(12-14-18)21(25)23-16-19-8-7-15-24(19)28(26,27)20-9-5-4-6-10-20/h4-6,9-14,19H,7-8,15-16H2,1-3H3,(H,23,25)
• InChI Key: MARIFVQAKXXWOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

“N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-4-tert-butylbenzamide” is a compound that is available for scientific research needs. It is known by registry numbers ZINC000004569171, ZINC000004569173. The compound features a pyrrolidine ring, which is a five-membered nitrogen heterocycle. Pyrrolidine rings are widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of compounds with a pyrrolidine ring can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to its three-dimensional (3D) structure due to the non-planarity of the ring. This phenomenon is called “pseudorotation”. The structure of the molecule is further influenced by the sp3 hybridization, which allows efficient exploration of the pharmacophore space.

Chemical Reactions Analysis

The pyrrolidine ring in the molecule can undergo various chemical reactions. For instance, it can be functionalized or constructed from different cyclic or acyclic precursors. The reaction conditions and the synthetic strategies used can influence the final product.

Scientific Research Applications

Pyrrolidine Scaffold in Drug Discovery

. . .

Anti-tubercular Agents

. . .

Stereogenicity of Carbons

. .

Benzylic Position Reactions

. .

Antibacterial Activity

The structure of the compound suggests potential for antibacterial activity. .

Physicochemical Parameter Modification

.

Future Directions

The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles. Therefore, “N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-4-tert-butylbenzamide” and similar compounds could be of interest in future drug discovery efforts.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine scaffold have been reported to show activity against various targets, including ck1γ and ck1ε .

Mode of Action

It is known that the pyrrolidine ring, a key structural feature of this compound, can efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3d) coverage due to the non-planarity of the ring . These properties can influence the compound’s interaction with its targets and the resulting changes.

Biochemical Pathways

Compounds with a pyrrolidine scaffold have been used in the treatment of various human diseases , suggesting that they may interact with multiple biochemical pathways.

Pharmacokinetics

It is known that the structure of pyrrolidine derivatives can be optimized to modify their pharmacokinetic profile . For example, Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as selective androgen receptor modulators (SARMs) by optimizing the structure of previously reported pyrrolidine derivatives .

Result of Action

Compounds with a pyrrolidine scaffold have been reported to show nanomolar activity against various targets , suggesting that they may have significant molecular and cellular effects.

Action Environment

It is known that the spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .